(2E)-N-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide

• IUPAC Name: (E)-N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H13N3OS3/c20-14(9-8-13-7-4-10-21-13)17-15-18-19-16(23-15)22-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,17,18,20)/b9-8+
• InChI Key: CRPJUCZOIBMDGW-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NN=C(S2)NC(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1=CC=C(C=C1)CSC2=NN=C(S2)NC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H13N3OS3
• Molecular Weight: 359.5 g/mol
• CAS No.: 882129-73-9

Description

(2E)-N-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C16H13N3OS3 and its molecular weight is 359.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

One study explored the synthesis of derivatives related to the compound , focusing on their antimicrobial and antifungal properties. The research identified compounds with sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. Notably, a specific derivative exhibited high antimicrobial activity, suggesting potential for further investigation in combating microbial infections (Kobzar, Sych, & Perekhoda, 2019).

Carbonic Anhydrase Inhibition

Another study synthesized metal complexes of a related heterocyclic sulfonamide, demonstrating significant carbonic anhydrase inhibitory properties. These complexes were more potent inhibitors of human carbonic anhydrase isoenzymes than the parent ligand and a control compound, highlighting their potential in designing novel inhibitors for therapeutic applications (Büyükkıdan, Bülbül, Kasımoğulları, & Büyükkıdan, 2013).

Anticancer Activity

Research into the anticancer evaluation of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives revealed promising anticancer activity against various human cancer cell lines. Several synthesized compounds showed GI50 values comparable to the standard drug Adriamycin, indicating their potential as anticancer agents (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).

Fluorescence Applications

A study on the synthesis of novel fluorescent N,O-chelated fluorine-boron benzamide complexes containing thiadiazoles explored their fluorescence characteristics. These compounds exhibited excellent photophysical properties, including large Stokes shifts and solid-state fluorescence, potentially useful in developing new fluorescent materials (Zhang, Zheng, Hua, Xin, Gao, & Li, 2017).